Cas no 1006457-27-7 (4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1006457-27-7
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD04970197
• CID: 3059519
• PubChem ID: 19620844
• Update Time: 2025-04-21

4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid
• AKOS000310543
• 1006457-27-7
• CS-0264322
• 966-732-6
• MFCD04970197
• GQB45727
• STK349740
• EN300-92588
• BBL040024
• 4-bromo-2-propylpyrazole-3-carboxylic acid
• 4-bromo-1-propyl-1H-pyrazole-5-carboxylicacid

• MDL： MFCD04970197
• Inchi： 1S/C7H9BrN2O2/c1-2-3-10-6(7(11)12)5(8)4-9-10/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： QOCXHKFQTVHNJS-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C(=O)O)CCC

Computed Properties

• Exact Mass: 231.98474Da
• Monoisotopic Mass: 231.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 356.2±27.0 °C at 760 mmHg
• Flash Point: 169.2±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)